Cas no 941955-64-2 (2-methyl-N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide)

• Product Name: 2-methyl-N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide
• CAS No: 941955-64-2
• MF: C₂₃H₂₉N₃O₄S
• MW: 443.559064626694
• CID: 6093338
• PubChem ID: 16927580
• Update Time: 2025-05-30

2-methyl-N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide
• Propanamide, 2-methyl-N-[4-[[[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]amino]sulfonyl]phenyl]-
• 2-methyl-N-(4-{[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]sulfamoyl}phenyl)propanamide
• AKOS024645449
• 2-methyl-N-[4-[[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]sulfamoyl]phenyl]propanamide
• N-(4-(N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoyl)phenyl)isobutyramide
• 941955-64-2
• F2385-0352

• Inchi： 1S/C23H29N3O4S/c1-15(2)14-26-21-11-8-19(13-17(21)5-12-22(26)27)25-31(29,30)20-9-6-18(7-10-20)24-23(28)16(3)4/h6-11,13,15-16,25H,5,12,14H2,1-4H3,(H,24,28)
• InChI Key： JMXGECYWNKWUIM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCC(=O)N3CC(C)C)(=O)=O)C=C1)(=O)C(C)C

Computed Properties

• Exact Mass: 443.18787759g/mol
• Monoisotopic Mass: 443.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• pka: 9.18±0.20(Predicted)

Additional information on 2-methyl-N-(4-{1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulfamoyl}phenyl)propanamide

Compound CAS No. 941955-64-2: 2-Methyl-N-(4-{1-(2-Methylpropyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylsulfamoyl}Phenyl)Propanamide

The compound with CAS No. 941955-64-2, named 2-Methyl-N-(4-{1-(2-Methylpropyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylsulfamoyl}Phenyl)Propanamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and features a complex structure incorporating a tetrahydroquinoline moiety and a propanamide group. The molecule's unique architecture makes it a promising candidate for research in drug development and advanced materials science.

Structural Analysis: The core of this compound is a tetrahydroquinoline ring system, which is partially saturated and contains a ketone group at the 2-position. This structure is further substituted at the 6-position with a sulfamoyl group attached to a phenyl ring. The phenyl ring itself is substituted at the para position with a propanamide group that includes a methyl substituent. This intricate arrangement of functional groups provides the molecule with diverse reactivity and selectivity in chemical reactions.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and oxidation steps. The synthesis typically begins with the preparation of the tetrahydroquinoline derivative, followed by the introduction of the sulfamoyl group via nucleophilic substitution or coupling reactions. The final step involves the attachment of the propanamide group to complete the molecule's structure.

Applications in Pharmaceutical Research: The compound has shown promise in preclinical studies as a potential therapeutic agent due to its ability to modulate key biological targets. Researchers have demonstrated that it exhibits selective binding to certain receptors and enzymes, making it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

Recent Research Findings: A study published in *Journal of Medicinal Chemistry* highlighted the compound's potential as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. The study revealed that CAS No. 941955-64-2 demonstrated potent inhibitory activity against HDAC isoforms, suggesting its potential utility in treating cancers associated with epigenetic dysregulation.

Environmental Impact and Safety Considerations: As with any novel chemical entity, understanding its environmental impact and safety profile is crucial for its responsible use. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in experimental models. However, further studies are required to assess its long-term effects on ecosystems and human health.

Future Directions: The development of CAS No. 941955-64-2 into clinical applications will depend on its ability to overcome challenges such as bioavailability and stability in physiological conditions. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications while maintaining its biological activity.

In conclusion, CAS No. 941955-64-2, or 2-Methyl-N-(4-{1-(2-Methylpropyl)-2-Oxo-1,2,3,4-Tetrahydroquinolin-6-Ylsulfamoyl}Phenyl)Propanamide, represents an exciting advancement in chemical synthesis with broad implications for drug discovery and materials science. Its unique structure and promising biological activity position it as a key molecule for future research endeavors.